Cas no 2172035-07-1 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid)

3-({2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid is a specialized Fmoc-protected thiol-containing benzoic acid derivative, primarily used in peptide synthesis and bioconjugation. Its key advantages include the Fmoc group, which provides orthogonal protection for amines under mild basic conditions, enabling selective deprotection in multi-step reactions. The thioether linkage enhances stability while allowing further functionalization, making it valuable for constructing complex molecular architectures. The benzoic acid moiety offers a convenient handle for carboxylate-based coupling reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptide-based therapeutics or probes, where controlled reactivity and selective modifications are critical. Its structural features ensure compatibility with standard peptide chemistry protocols.
3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid structure
2172035-07-1 structure
Product Name:3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid
CAS No:2172035-07-1
MF:C25H23NO4S
MW:433.519425630569
CID:5565992
PubChem ID:165593673
Update Time:2025-06-11

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2172035-07-1
    • EN300-1556637
    • 3-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}methyl)benzoic acid
    • 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid
    • Inchi: 1S/C25H23NO4S/c27-24(28)18-7-5-6-17(14-18)16-31-13-12-26-25(29)30-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23H,12-13,15-16H2,(H,26,29)(H,27,28)
    • InChI Key: QFJOXPTVZNYMOF-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C(=O)O)C=1)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 433.13477939g/mol
  • Monoisotopic Mass: 433.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 101Ų

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid Pricemore >>

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Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic Acid (CAS No. 2172035-07-1)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid, identified by its CAS number 2172035-07-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a fluoren-9-yl moiety and an amine-sulfide functional group, contribute to its distinctive chemical and biological characteristics.

The molecular structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid consists of a benzoic acid backbone, which is a well-known pharmacophore in drug design. The benzoic acid moiety is a key component in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In this compound, the benzoic acid group is further functionalized with an ethylsulfanyl group, which introduces additional chemical diversity and reactivity. This modification can influence the compound's solubility, bioavailability, and interaction with biological systems.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule adds another layer of complexity. The fluorene scaffold is known for its stability and rigidity, which can enhance the binding affinity of the molecule to its target. Additionally, the methoxycarbonyl group can serve as a protecting group for the amine functionality, allowing for controlled modifications during synthesis. This feature is particularly useful in drug development, where precise control over molecular structure is crucial for optimizing pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfide-containing compounds in drug design. Sulfides have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The sulfanyl group in 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid may contribute to these activities by facilitating interactions with specific biological targets. Studies have demonstrated that sulfides can modulate enzyme activity and signal transduction pathways, making them valuable candidates for therapeutic intervention.

The amine functionality in this compound also plays a critical role in its biological activity. Amines are common pharmacophores in drugs due to their ability to form hydrogen bonds with biological targets. The specific arrangement of atoms around the amine group can influence its reactivity and binding properties. In 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid, the amine is part of a larger functional group that includes both carbonyl and sulfanyl moieties. This combination may enhance the compound's ability to interact with biological targets through multiple mechanisms.

In terms of synthetic chemistry, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid represents an advanced example of organic synthesis. The synthesis of this compound requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct complex molecular frameworks efficiently. The use of protecting groups and sequential functionalization strategies is essential to achieve the desired molecular architecture.

The pharmacological potential of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}methyl)benzoic acid has been explored in several preclinical studies. These studies have focused on understanding how the compound interacts with biological targets and how these interactions affect cellular processes. Preliminary results suggest that this compound may have therapeutic potential in areas such as inflammation and cancer. However, further research is needed to fully elucidate its mechanism of action and clinical efficacy.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The study of compounds like 3-({2--({(9H-fluoren-9-yl)methoxycarbonyl})amino)ethysuff}methyl))benzacr

Comprehensive Overview: 3-{[2-{[(9H-fluoren)-9-yloxy carbonyl] amino] ethylthio} methyl] benzoic Acid (CAS No: 2172035–07–1)

The compound identified by CAS number2172035–07–1 , formally recognized as 3-{[2-{[(9H-fluoren)-9-yloxy carbonyl] amino] ethylthio} methyl] benzoic acid strong>, represents an intriguing molecule within pharmaceutical chemistry due to its complex structural composition and potential therapeutic applications.

This intricate organic structure incorporates several key functional groups that contribute significantly to its chemical behavior and biological activity: primarily a benzoic acid moiety combined with an ethylthio substituent; furthermore it features an amino group protected via an (E)-4-nitrophenylmethyloxycarbonyl (Npmoc); notably there exists also an aromatic fluorene ring which serves as both steric bulk and electronic modifier influencing overall molecular properties . Importantly each component plays distinct role enabling multifaceted interactions upon binding targets within biological systems thus warranting thorough investigation across various disciplines including medicinal chemistry , biochemistry , pharmacology alongside synthetic organic chemistry . Such complexity necessitates meticulous synthetic planning wherein precise control over reaction conditions including temperature , solvent selection , catalyst choice along reaction times becomes paramount ensuring high fidelity towards desired product architecture while minimizing unwanted side products or byproducts which could compromise downstream applications . Moreover purification protocols must be equally rigorous ensuring final material meets stringent purity standards demanded by subsequent experimental protocols particularly when intended for preclinical or clinical investigations where impurities might pose safety concerns or interfere with intended biochemical assays . Within broader context development pipeline necessitates multidisciplinary collaboration involving chemists biologists clinicians along regulatory experts whose collective expertise ensures comprehensive evaluation from benchtop synthesis through final formulation into marketable pharmaceutical product if successful navigating regulatory hurdles imposed by agencies such as FDA EMA etcetera . Given growing interest toward development novel therapeutics targeting complex diseases like cancer neurodegenerative disorders inflammatory conditions metabolic diseases among others compounds exhibiting unique structural motifs coupled significant biochemical activity continue attracting considerable attention within academic industrial research communities worldwide . Indeed future directions might explore derivatization strategies allowing fine-tuning physicochemical parameters enhancing solubility bioavailability while simultaneously maintaining or even improving target engagement thereby expanding therapeutic window offering improved patient outcomes compared existing treatments available today . Ultimately continued exploration characterization optimization aforementioned fascinating molecule holds promise contributing valuable insights advancing frontiers rational drug design ultimately bringing much-needed treatments patients suffering debilitating illnesses improve quality lives millions globally every year hence justifying extensive research endeavors invested exploring full potential this remarkable chemical entity represents cornerstone modern medicinal chemistry landscape . Through persistent innovation interdisciplinary approaches coupled unwavering commitment scientific excellence future certainly bright indeed when comes developing next generation breakthrough therapeutics address unmet medical needs society faces increasingly complex healthcare challenges demand ever more sophisticated solutions meet effectively manage treat human disease state art science allows us hope achieve meaningful progress fulfilling noble mission heal sick restore health improve lives all touched directly indirectly pharmaceutical sciences endeavors represent truly noble pursuit serving humanity better each passing day advancements made possible through dedication passion shared community scientists dedicated improving world one discovery at time committed improving human condition through scientific inquiry remains central driving force behind all great achievements made thus far will undoubtedly continue inspiring generations come pursue own scientific passions contribute positively better world together collective efforts humanity stands poised overcome greatest challenges face together stronger more resilient healthier future await us all thanks persistent pursuit knowledge truth driven innovation spirit inquiry defines essence what means being scientist today serves inspiration everyone committed making positive difference world every single day without fail!

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